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Compound of Interest

Compound Name: Sodium abietate

Cat. No.: B087542

This document serves as an in-depth technical guide on the molecular characteristics,
properties, and experimental protocols related to sodium abietate. It is intended for

researchers, scientists, and professionals in drug development and materials science who

require detailed information on this versatile compound.

Molecular Identity and Structure

Sodium abietate is the sodium salt of abietic acid, a primary resin acid found in the oleoresin

of coniferous trees.[1] The salt form enhances the compound's solubility in water, making it

suitable for a wider range of applications than its acidic precursor.[1][2]

Chemical Formula: C20H20NaO2[3][4][5][6][7]

IUPAC Name: sodium (1R,4aR,4bR,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,10,10a-
octahydrophenanthrene-1-carboxylate[5]

CAS Number: 14351-66-7[3][4][5]

Common Synonyms: Abietic Acid Sodium Salt[3][4][5][7]

The molecular structure is characterized by a tricyclic diterpene backbone, which is

fundamental to its chemical properties and biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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